3-chloro-4-fluoro-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzamide

• IUPAC Name: 3-chloro-4-fluoro-N-[2-(4-oxothieno[3,2-d]pyrimidin-3-yl)ethyl]benzamide
• InChI: InChI=1S/C15H11ClFN3O2S/c16-10-7-9(1-2-11(10)17)14(21)18-4-5-20-8-19-12-3-6-23-13(12)15(20)22/h1-3,6-8H,4-5H2,(H,18,21)
• InChI Key: JDMGVESJNLZYBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)NCCN2C=NC3=C(C2=O)SC=C3)Cl)F
• Molecular Formula: C15H11ClFN3O2S
• Molecular Weight: 351.8 g/mol

Description

3-chloro-4-fluoro-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzamide is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Anticancer Activity

Research on compounds structurally similar to 3-chloro-4-fluoro-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzamide has shown promising anticancer activities. For instance, a study by Huang et al. (2020) synthesized a related compound and found it to be effective against various human cancer cell lines. The compound was evaluated for its antiproliferative activity, with promising results against colon cancer, lung adenocarcinoma, and gastric cancer cell lines.

Molecular Docking and Pharmacophores

The potential of these compounds in drug development is further underscored by molecular docking studies. Huang et al. (2020) also conducted molecular docking studies revealing potential inhibitory activity against specific protein structures, indicating their relevance in drug discovery processes.

Antimicrobial Activity

Compounds related to 3-chloro-4-fluoro-N-(2-(4-oxothieno[3,2-d]pyrimidin-3(4H)-yl)ethyl)benzamide have been studied for antimicrobial properties. For example, research by Chambhare et al. (2003) on similar pyrimidin-4-one derivatives demonstrated significant antibacterial and antimycobacterial activities against a range of microbial strains.

Antiviral Properties

Another important application area is in antiviral drug development. A study by Balaraman et al. (2018) showed that certain benzamide derivatives exhibited higher antiviral activity than the commercial drug Pemetrexed against Newcastle disease virus, highlighting the potential of these compounds in antiviral therapies.

Synthesis and Structural Analysis

The synthesis and crystal structure of these compounds are crucial for understanding their properties and potential applications. Research by Deng et al. (2014) on a structurally related compound provided insights into the molecular packing and hydrogen bonding patterns, which are essential for understanding how these compounds might interact with biological targets.